![molecular formula C12H13N3O2 B2816808 2-(dimethylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde CAS No. 617697-69-5](/img/structure/B2816808.png)
2-(dimethylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrimidines are six-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 3 . They are integral parts of DNA and RNA and have diverse pharmacological properties . Pyrimidine derivatives, such as the one you mentioned, can have a wide range of biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects .
Synthesis Analysis
Pyrimidine derivatives can be synthesized through various methods. For instance, one approach involves the reactions of 2-formyl-1H-pyrrole with N,N-diaryl barbituric acids, and liquor ammonia . Another method involves the reactions of 1,3-dimethyl-6-aminouracil with aryl aldehydes under catalytic conditions .Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can vary greatly depending on the specific substituents attached to the pyrimidine ring. The structure of the specific compound you mentioned would include a pyrimidine ring with a dimethylamino group at position 2 and a carbaldehyde group at position 3 .Chemical Reactions Analysis
Pyrimidine derivatives can undergo a variety of chemical reactions. For instance, they can participate in nucleophilic aromatic substitution reactions . The specific reactions that “2-(dimethylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde” can undergo would depend on its specific structure and the reaction conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of pyrimidine derivatives can vary greatly depending on their specific structure. For instance, the compound “2-(Dimethylamino)pyrimidine-5-carbaldehyde” has a molecular weight of 151.17 and its empirical formula is C7H9N3O .Scientific Research Applications
- The structure–activity relationship (SAR) of these antimicrobial compounds is an essential aspect of understanding their effectiveness .
- These compounds have potential applications in cardiovascular medicine, particularly for managing hypertension and angina .
- Researchers have investigated their effects on cancer cell lines, aiming to develop novel chemotherapeutic agents .
- Investigations have focused on its efficacy against specific viruses, such as herpesviruses or influenza viruses .
- These properties make them interesting candidates for managing oxidative stress-related diseases and inflammation .
Biginelli Reaction and Antimicrobial Compounds
Calcium Channel Blockers
Antitumor Properties
Antiviral Activity
Anti-Inflammatory and Antioxidant Properties
Analgesic and Neuroprotective Potential
Safety And Hazards
Future Directions
Pyrimidine derivatives continue to be an area of active research due to their diverse biological activities and potential therapeutic applications . Future research may focus on developing new synthetic methods, exploring new biological activities, and optimizing the properties of these compounds for therapeutic use.
properties
IUPAC Name |
2-(dimethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-8-5-4-6-15-10(8)13-11(14(2)3)9(7-16)12(15)17/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPXFILYIEWTDDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(dimethylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.